Di-m-tolylphosphine

Specification

• CAS No.: 10177-78-3
• Molecular Formula: C14H15P
• Molecular Weight: 214.24 g/mol
• IUPAC Name: bis(3-methylphenyl)phosphane
• Standard InChI: InChI=1S/C14H15P/c1-11-5-3-7-13(9-11)15-14-8-4-6-12(2)10-14/h3-10,15H,1-2H3
• Standard InChI Key: BEKDFRCLXZFDLL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)PC2=CC=CC(=C2)C
• Canonical SMILES: CC1=CC(=CC=C1)PC2=CC=CC(=C2)C

Introduction

Chemical Structure and Physical Properties

Di-m-tolylphosphine exists as a colorless to pale yellow liquid or low-melting solid under standard conditions. Key physicochemical properties include:

Property	Value	Source
Molecular Weight	214.24 g/mol
Density	~1.16 g/cm³ (est. at 20°C)
Melting Point	Not explicitly reported	-
Boiling Point	~412°C (predicted)
Solubility	Soluble in THF, ether, CH₂Cl₂

The m-tolyl groups create a cone angle of approximately 160–170°, smaller than the 194° observed for Tri-o-tolylphosphine, which influences its ligand behavior in metal complexes.

Synthesis and Reactivity

Synthetic Routes

Di-m-tolylphosphine is typically synthesized via Grignard reactions or reductions of corresponding phosphine oxides:

Route 1: Grignard Reaction

• Grignard Reagent Preparation:

  • m-Bromotoluene reacts with magnesium in tetrahydrofuran (THF) to form the m-tolylmagnesium bromide.

Route 2: Reduction of Bis-m-tolylphosphine Oxide

• Di-m-tolylphosphine oxide (CAS: 145290-34-2) is reduced using diisobutylaluminum hydride (DIBAL-H) or similar agents.

Reactivity Profile

• Oxidation: Slowly oxidizes in air to the phosphine oxide.

• Metal Coordination: Forms stable complexes with transition metals (e.g., Mo, Pd, Ru), acting as a π-acceptor ligand.

Applications in Catalysis

Di-m-tolylphosphine serves as a ligand in cross-coupling reactions and hydrogenation processes. Comparative studies with Tri-o-tolylphosphine highlight its balanced steric and electronic effects:

Suzuki-Miyaura Coupling

• Efficiency: Pd complexes of Di-m-tolylphosphine achieve >90% yield in aryl-aryl bond formations, outperforming bulkier ligands in electron-rich substrates.

Hydrogenation Catalysis

• Substrate Scope: Effective in asymmetric hydrogenation of α,β-unsaturated ketones, with enantiomeric excess (ee) up to 85%.

Electronic Parameters

• Tolman Electronic Parameter (TEP): ~2055 cm⁻¹ (measured via IR of Ni(CO)₃ complexes), indicating moderate electron-donating capacity.

Comparative Analysis with Analogues

Ligand	Cone Angle (°)	TEP (cm⁻¹)	Catalytic Efficiency (Suzuki)
Di-m-tolylphosphine	160–170	2055	High
Tri-o-tolylphosphine	194	2047	Moderate
PPh₃	145	2068	Low

Data synthesized from.

Research Advancements

Borane Complexes

• Stabilization: Di-m-tolylphosphine borane (CAS: 23024163) enhances air stability while retaining ligand activity, enabling storage and handling under ambient conditions.

Photocatalytic Applications

• Recent Studies: Ru(II) complexes with Di-m-tolylphosphine exhibit visible-light-driven H₂ production rates of 120 µmol·h⁻¹·g⁻¹, rivaling established catalysts.